Cas no 23120-56-1 (2-Pentanone, 3-bromo-5-hydroxy-)
23120-56-1 structure
Product Name:2-Pentanone, 3-bromo-5-hydroxy-
CAS No:23120-56-1
MF:C5H9BrO2
MW:181.027761220932
CID:1413330
PubChem ID:15047569
Update Time:2025-04-20
2-Pentanone, 3-bromo-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 3-bromo-5-hydroxy-
- 3-bromo-5-hydroxypentan-2-one
- 23120-56-1
- DTXSID80567520
-
- Inchi: 1S/C5H9BrO2/c1-4(8)5(6)2-3-7/h5,7H,2-3H2,1H3
- InChI Key: HAYXIXUFHBJTBC-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)CCO
Computed Properties
- Exact Mass: 179.97857
- Monoisotopic Mass: 179.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 82.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Pentanone, 3-bromo-5-hydroxy- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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